Cas no 130593-26-9 (4-Thiazolecarboxylicacid, 4,5-dihydro-2-(6-hydroxy-4-methyl-2-benzothiazolyl)-, (S)- (9CI))

• Product Name: 4-Thiazolecarboxylicacid, 4,5-dihydro-2-(6-hydroxy-4-methyl-2-benzothiazolyl)-, (S)- (9CI)
• CAS No: 130593-26-9
• MF: C₁₂H₁₀N₂O₃S₂
• MW: 294.349400043488
• CID: 156160
• PubChem ID: 131235
• Update Time: 2025-04-19

4-Thiazolecarboxylicacid, 4,5-dihydro-2-(6-hydroxy-4-methyl-2-benzothiazolyl)-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-methylluciferin
• 4-Thiazolecarboxylicacid, 4,5-dihydro-2-(6-hydroxy-4-methyl-2-benzothiazolyl)-, (S)- (9CI)
• (2Z,4S)-2-(4-methyl-6-oxo-1,3-benzothiazol-2(6H)-ylidene)-1,3-thiazolidine-4-carboxylic acid
• 4-Methyl-D-luciferin
• 4-Thiazolecarboxylic acid, 4,5-dihydro-2-(6-hydroxy-4-methyl-2-benzothiazolyl)-, (S)-
• (4S)-2-(6-hydroxy-4-methyl-1,3-benzothiazol-2-yl)-4,5-dihydro-1,3-thiazole-4-carboxylic acid
• DTXSID101127826
• 130593-26-9

• Inchi： 1S/C12H10N2O3S2/c1-5-2-6(15)3-8-9(5)14-11(19-8)10-13-7(4-18-10)12(16)17/h2-3,7,15H,4H2,1H3,(H,16,17)/t7-/m1/s1
• InChI Key： NIYJAWAPTYCFGV-SSDOTTSWSA-N
• SMILES： S1C(C2=NC3C(C)=CC(=CC=3S2)O)=N[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 294.0134
• Monoisotopic Mass: 294.01328453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 136Ų

Experimental Properties

• PSA: 78.76